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Compound of Interest

Compound Name: Orthosulfamuron

Cat. No.: B1249393 Get Quote

Efficacy of Orthosulfamuron in Ready-Mix
Formulations: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Orthosulfamuron in ready-

mix formulations with other herbicides, supported by experimental data. The information is

intended to assist researchers and scientists in evaluating the performance of these

formulations for weed management in agricultural systems, primarily focusing on transplanted

rice.

Comparative Efficacy of Orthosulfamuron Ready-
Mix Formulations
Orthosulfamuron, a sulfonylurea herbicide, is often formulated in ready-mixes with other

herbicides to broaden the spectrum of weed control. The most common combinations include

Orthosulfamuron with Pretilachlor and Orthosulfamuron with Bensulfuron-methyl. These

formulations are primarily used for pre-emergence or early post-emergence weed control in

transplanted rice.
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This ready-mix formulation combines the acetolactate synthase (ALS) inhibiting action of

Orthosulfamuron with the fatty acid synthesis inhibition of Pretilachlor, providing a dual mode

of action against a wide range of weeds.

Performance Data:

Field trials have consistently demonstrated the high efficacy of Orthosulfamuron + Pretilachlor

in controlling major weeds in transplanted rice, including grasses, sedges, and broadleaf

weeds.
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Treatment

Application

Rate (g

a.i./ha)

Weed

Control

Efficiency

(%)

Weed

Biomass

Reduction

(%)

Rice Grain

Yield (t/ha)
Reference

Orthosulfamu

ron 0.6% +

Pretilachlor

6% GR

60 + 600 95-96 95-96 5.2 [1]

Orthosulfamu

ron 0.6% +

Pretilachlor

6% GR

70 + 700 95-96 95-96 5.3 [1]

Sole

Orthosulfamu

ron 50% WG

75 - - 4.8 [1]

Sole

Pretilachlor

50% EC

750 - - 4.7 [1]

Bensulfuron-

methyl 0.6%

+ Pretilachlor

6% GR

60 + 600 94-95 94-95 5.1 [1]

Hand

Weeding

(Twice)

- - - 5.4

Unweeded

Control
- 0 0 3.2 [1]

Key Findings:

The ready-mix of Orthosulfamuron + Pretilachlor at 60 + 600 g/ha and 70 + 700 g/ha

provided excellent control of a wide range of weeds, with 95-96% reduction in total weed

biomass.[1]
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This formulation resulted in a significant yield advantage of 9.4-11.0% compared to the sole

applications of either Orthosulfamuron or Pretilachlor.[1]

The performance of Orthosulfamuron + Pretilachlor was comparable to the standard check

of Bensulfuron-methyl + Pretilachlor.[1]

Orthosulfamuron + Bensulfuron-methyl
This combination leverages two ALS inhibitors to provide robust control of sedges and

broadleaf weeds.

Performance Data:
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Treatment

Application

Rate (g

a.i./ha)

Weed

Control

Efficiency

(%)

Weed

Biomass

Reduction

(%)

Rice Grain

Yield (t/ha)
Reference

Sequential

application of

Pyrazosulfuro

n-ethyl fb

Orthosulfamu

ron and

Butachlor +

Propanil

- 46-98 43-95 - [2]

Sequential

application of

Pyrazosulfuro

n-ethyl fb

Orthosulfamu

ron fb 2,4-D

amine

- - - - [2]

Hand

Weeding

(Twice)

- - - -

Unweeded

Control
- 0 0 -

Key Findings:

Sequential application of a pre-emergence herbicide like Pyrazosulfuron-ethyl followed by a

post-emergence application of Orthosulfamuron and another herbicide like Butachlor +

Propanil has been shown to be highly effective, controlling weeds by 46-98% in terms of

density and 43-95% in terms of biomass.[2]
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The data presented in this guide is based on field experiments conducted under standard

agricultural research methodologies.

General Experimental Design
Design: Randomized Complete Block Design (RCBD) with three or four replications.

Plot Size: Varies by study, typically ranging from 20 to 50 square meters.

Crop: Transplanted rice (varieties specified in individual studies).

Weed Management: Treatments are applied at specified rates and timings (pre-emergence

or early post-emergence). Control plots (hand-weeded and unweeded) are included for

comparison.

Herbicide Application
Pre-emergence (PE): Herbicides are typically applied within 3-5 days after transplanting

(DAT).

Early Post-emergence (EPOE): Herbicides are generally applied between 10-15 DAT.

Application Method: Uniform spraying using a knapsack sprayer with a specified nozzle type

and water volume.

Data Collection and Analysis
Weed Density and Biomass: Weed counts and dry weight are recorded from randomly

selected quadrats within each plot at specified intervals (e.g., 30, 60, and 90 DAT).

Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /

WDC] x 100, where WDC is the weed dry matter in the unweeded control plot and WDT is

the weed dry matter in the treated plot.

Crop Yield: Grain yield is recorded from the net plot area at harvest and typically adjusted to

a standard moisture content.
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Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment

means are compared using appropriate statistical tests (e.g., Duncan's Multiple Range Test

or Fisher's LSD) at a significance level of p ≤ 0.05.

Mode of Action and Experimental Workflow
Signaling Pathway of ALS Inhibitor Herbicides
Orthosulfamuron and Bensulfuron-methyl belong to the sulfonylurea class of herbicides that

act by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid

synthase (AHAS).[3] This enzyme is crucial for the biosynthesis of branched-chain amino acids

(valine, leucine, and isoleucine) in plants. Inhibition of ALS leads to a deficiency of these

essential amino acids, which in turn halts protein synthesis and cell division, ultimately causing

plant death.

Herbicide Action

Plant Metabolic Pathway
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Acetolactate Synthase
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Pyruvate
Substrate Branched-Chain Amino Acids
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Catalysis

Protein Synthesis
Plant Growth

&
Cell Division

Click to download full resolution via product page

Caption: Mode of action of Orthosulfamuron as an ALS inhibitor.

Experimental Workflow for Herbicide Efficacy Trial
The following diagram outlines the typical workflow for conducting a field trial to evaluate the

efficacy of a new herbicide formulation.
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Caption: Standard workflow for a herbicide efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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